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Compound of Interest

1H-Benzimidazole-4-methanol,2-
Compound Name:

methyl-(9Cl)

Cat. No.: B053659

Disclaimer: Following a comprehensive literature and database search, no specific
experimental data was found for the chemical properties, experimental protocols, or biological
activities of 1H-Benzimidazole-4-methanol, 2-methyl-. The information presented herein
pertains to the closely related and structurally similar compound, 2-methyl-1H-benzimidazole,
and is provided as a reference for researchers, scientists, and drug development professionals.
All data and methodologies should be considered in the context of this related compound.

Physicochemical Properties of 2-Methyl-1H-
benzimidazole

The following table summarizes the known quantitative data for 2-methyl-1H-benzimidazole.
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Property Value Unit Source
Molecular Formula CsHsNz2 - [1]
Molecular Weight 132.16 g/mol [1]
Melting Point (Tfus) 175-177 °C [2]
logP (Octanol/Water
N o 1.389 - Cheméo
Partition Coefficient)
Water Solubility i
-1.96 mol/L Cheméo
(log10WS)
Enthalpy of Fusion
20.49 kJ/mol Cheméo
(AfusH)
McGowan's
Characteristic Volume  104.620 ml/mol Cheméo
(McVol)

Spectroscopic Data for 2-Methyl-1H-benzimidazole

Spectroscopic data is crucial for the structural elucidation and characterization of
benzimidazole derivatives.

'H NMR Spectroscopy

The proton nuclear magnetic resonance (*H NMR) spectrum provides information about the
chemical environment of hydrogen atoms in the molecule.

e 'H NMR (400 MHz, CDCI3): & 7.52 (m, 2H), 7.20 (m, 2H), 2.62 (s, 3H, CH3)[2]
Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule.

e IR (KBr, cm~1): 3400 (N-H), 2960 (C-H), 1650 (N-H), 1600 (C=C of aromatic ring), 1280 (C-N
of imidazole ring), 1100 (C-N), 800 (aromatic ring)[2]
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Experimental Protocols

The following sections detail generalized experimental procedures for the synthesis and
analysis of 2-methyl-1H-benzimidazole. These protocols can serve as a foundational
methodology for the synthesis of other benzimidazole derivatives.

Synthesis of 2-Methyl-1H-benzimidazole

A common method for the synthesis of 2-substituted benzimidazoles is the condensation of an
o-phenylenediamine with a carboxylic acid.[2]

Materials:

e 0-Phenylenediamine

» Glacial acetic acid

o Dimethylformamide (DMF)

e Sodium bicarbonate (NaHCO3) solution
o Ethyl acetate

 Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

Dissolve an appropriate amount of o-phenylenediamine in dimethylformamide.

Add glacial acetic acid to the solution.

Reflux the mixture at 90°C - 100°C.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with water.
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Neutralize any residual acid by adding sodium bicarbonate solution.

Extract the product with ethyl acetate.

Wash the organic layer with brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product using column chromatography.[2]
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General Synthesis Workflow for 2-Methyl-1H-benzimidazole
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Caption: General workflow for the synthesis of 2-Methyl-1H-benzimidazole.
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Biological Activity

While no specific biological activity has been reported for 1H-benzimidazole-4-methanol, 2-
methyl-, the parent compound, 2-methyl-1H-benzimidazole, has been evaluated for several
biological activities.

Antioxidant Activity

2-Methyl-1H-benzimidazole has demonstrated moderate antioxidant activity.[2]

Cytotoxic Activity

The compound has also shown prominent cytotoxic activities.[2]

Antimicrobial Activity

Weak antimicrobial activity has been reported for 2-methyl-1H-benzimidazole.[2]

Signaling Pathways

Due to the lack of specific biological data for 1H-benzimidazole-4-methanol, 2-methyl-, no
signaling pathway diagrams can be provided at this time. Research into the biological effects of
this specific compound is required to elucidate its mechanism of action and potential
involvement in cellular signaling.

Conclusion

This technical guide provides a summary of the available chemical and biological information
for 2-methyl-1H-benzimidazole as a surrogate for the requested compound, 1H-benzimidazole-
4-methanol, 2-methyl-, for which no data is currently available. The provided experimental
protocols offer a starting point for the synthesis and characterization of this and other related
benzimidazole derivatives. Further research is necessary to determine the specific properties
and potential applications of 1H-benzimidazole-4-methanol, 2-methyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Chemical Properties of 2-
Methyl-1H-benzimidazole-4-methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053659#1h-benzimidazole-4-methanol-2-methyl-9ci-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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